Cas no 1805614-29-2 (Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate
• CAS No: 1805614-29-2
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897421
• Update Time: 2025-06-27

Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7(15)3-5-8(9(11)12)6(14(16)17)4-13-10(5)19-2/h4,9H,3H2,1-2H3
• InChI Key： CEXLEXQYEHFMDY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate

Comprehensive Overview of Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1805614-29-2)

Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1805614-29-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and methoxy functional groups, which enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The structural features of Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate make it a valuable intermediate in organic synthesis. The presence of the nitro group at the 5-position and the ester functionality at the 3-position allows for versatile chemical transformations, enabling the creation of more complex molecules. Its CAS No. 1805614-29-2 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl group, is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound is also explored in agrochemical research, where nitropyridine derivatives are known for their herbicidal and fungicidal activities.

From an SEO perspective, keywords such as "nitropyridine synthesis," "difluoromethyl pyridine applications," and "CAS 1805614-29-2 supplier" are highly relevant to this compound. Researchers often search for "how to synthesize Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate" or "uses of nitropyridine derivatives in pharmaceuticals," highlighting the need for detailed technical information. This aligns with the broader trend of optimizing chemical databases for better accessibility and knowledge sharing.

The synthesis of Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate typically involves multi-step reactions, including nitration, esterification, and fluorination. Its CAS No. 1805614-29-2 serves as a unique identifier in regulatory and procurement processes, ensuring accurate sourcing for laboratories and manufacturers. The compound's stability under standard storage conditions makes it a practical choice for industrial applications.

Environmental and safety considerations are critical when handling Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's molecular weight and solubility data are often queried by researchers planning experiments, underscoring the need for comprehensive technical documentation.

In conclusion, Methyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1805614-29-2) is a promising compound with diverse applications in life sciences. Its unique chemical properties and relevance to current research trends make it a subject of ongoing investigation. As the scientific community continues to explore fluorinated and nitrated heterocycles, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.